Cas no 374554-89-9 (3-chloro-6-fluorobenzodisoxazole)

• Product Name: 3-chloro-6-fluorobenzodisoxazole
• CAS No: 374554-89-9
• MF: C₇H₃ClFNO
• MW: 171.556224107742
• MDL: MFCD16996105
• CID: 1027110
• PubChem ID: 66570665
• Update Time: 2025-08-05

3-chloro-6-fluorobenzodisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-fluorobenzo[d]isoxazole
• 3-Chloro-6-fluoro-1,2-benzoxazole
• AB71606
• AK-67876
• ANW-45054
• CTK8B4448
• KB-235822
• SureCN7124248
• KOCRLZPOPOTYCU-UHFFFAOYSA-N
• W5831
• ST24028491
• DTXSID30735272
• CS-0019169
• 374554-89-9
• DS-1960
• EN300-250878
• SCHEMBL7124248
• MFCD16996105
• DB-357025
• AKOS015999182
• 3-chloro-6-fluorobenzodisoxazole

• MDL： MFCD16996105
• Inchi： 1S/C7H3ClFNO/c8-7-5-2-1-4(9)3-6(5)11-10-7/h1-3H
• InChI Key： KOCRLZPOPOTYCU-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2ON=1)F

Computed Properties

• Exact Mass: 170.9887196g/mol
• Monoisotopic Mass: 170.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.8

Experimental Properties

• Boiling Point: 255.4±20.0°C at 760 mmHg

3-chloro-6-fluorobenzodisoxazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD208860)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles